Cas no 16491-24-0 (Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester)

Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester
- 2,4-HEXADIENYL ISOBUTYRATE
- 2,4-HEXADIENYL-ISO-BUTYRATE
- 2,4-DICHLORO BENZAL CHLORIDE
- 2,4-hexadienyl2-methylpropanoate
- 2-methylpropanoicacid2,4-hexadienylester
- hexa-2,4-dienyl isobutyrate
- Hexa-2,4-dienylisobutyrat
- HEXADIENYL ISOBUTYRATE
- Hexadienylisobutyrat
- ISOBUTYRIC ACID:2,4-HEXADIENYL ESTER
- Propanoicacid,2-methyl-,2,4-hexadienylester
- sorbyl isobutyrate
- 73545-16-1
- CAS-16491-24-0
- Q27258699
- 2-Methylpropanoic acid 2,4-hexadienyl ester
- Propanoic acid, 2-methyl-, 2,4-hexadienyl ester
- 2,4-HEXADIENYL ISOBUTYRATE [FHFI]
- NCGC00256837-01
- Isobutyric acid, 2,4-hexadienyl ester
- 2,4-HEXADIEN-1-OL, ISOBUTYRATE
- hexa-2,4-dien-1-yl 2-methylpropanoate
- Tox21_302558
- AKOS006273759
- DTXSID60888407
- 16491-24-0
- 2,4-Hexadienyl 2-methylpropanoate
- 2,4-Hexadienyl isobutyrate, (2E,4E)-
- SCHEMBL872996
- 3,5-Hexadienyl isobutyrate
- Propanoic acid, 2-methyl-, 2,4-hexadien-1-yl ester
- NSC-195147
- 443XQL39UP
- Isobutyric acid, 2,4-hexadienyl ester (8CI)
- DTXCID2027414
- CHEBI:195789
- (2E,4E)-hexa-2,4-dienyl isobutyrate
- Propanoic acid, 2-methyl-, (2E,4E)-2,4-hexadienyl ester
- Propanoic acid, 2-methyl-, 2,4-hexadienyl ester, (E,E)-
- Propanoic acid, 2-methyl-, (2E,4E)-2,4-hexadien-1-yl ester
- [(2E,4E)-hexa-2,4-dienyl] 2-methylpropanoate
- FEMA NO. 4134
- 2,4-hexadienyl isobutyrate, AldrichCPR
- PROPANOIC ACID 2-METHYL-2,4-HEXADIENYL ESTER
- SCHEMBL15978099
- UNII-443XQL39UP
- (2E,4E)-2,4-hexadienyl isobutyrate
- DTXSID4047414
-
- Inchi: 1S/C10H16O2/c1-4-5-6-7-8-12-10(11)9(2)3/h4-7,9H,8H2,1-3H3
- InChI Key: CVYBRMSQMLJGOI-YTXTXJHMSA-N
- SMILES: C/C=C/C=C/COC(C(C)C)=O
Computed Properties
- Exact Mass: 168.11500
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 2.7
Experimental Properties
- Density: 0.9607 (rough estimate)
- Boiling Point: 237.18°C (rough estimate)
- Refractive Index: 1.4480 (estimate)
- PSA: 26.30000
- LogP: 2.31790
- FEMA: 4134 | 2,4-HEXADIENYL ISOBUTYRATE
Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Security Information
Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Customs Data
- HS CODE:2915900090
- Customs Data:
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Related Literature
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Jinhong Gao,Zhuoru Li,Ouyang Zhang,Chuanliu Wu,Yibing Zhao Analyst, 2017,142, 1084-1090
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Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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